4-Nitroanisole

• IUPAC Name: 1-methoxy-4-nitrobenzene
• InChI: InChI=1S/C7H7NO3/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3
• InChI Key: BNUHAJGCKIQFGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C7H7NO3
• DSSTOX Substance ID: DTXSID9059208
• Molecular Weight: 153.14 g/mol
• Physical Description: Nitroanisole appears as a light red or amber-colored liquid or crystals. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation or skin absorption. Used to make other chemicals., Solid; [Merck Index] Beige crystalline solid; [Sigma-Aldrich MSDS]
• Boiling Point: 531 °F at 760 mmHg (NTP, 1992)
• Flash Point: greater than 230 °F (NTP, 1992)
• Solubility: less than 1 mg/mL at 75 °F (NTP, 1992)
• Density: 1.254 at 68 °F (NTP, 1992) - Denser than water; will sink
• Vapor Pressure: 1 mmHg at 127 °F ; 18.5 mmHg at 167 °F; 30.0 mmHg at 194 °F (NTP, 1992), 0.01 [mmHg]
• CAS RN: 91-23-6(o-Nitroanisole); 100-17-4(p-Nitroanisole), 100-17-4
• Melting Point: 48.9 °F (NTP, 1992)

Description

4-Nitroanisole undergoes photochemical nucleophilic aromatic substitution by hydroxide ion to form 4-methoxyphenol and 4-nitrophenol.
This compound was used as probe to determine Π* of Kamlet-Taft solvent parameters and high pressure and supercritical water in the temperature range of 16-420 °C. This compound was used as carbon and energy supplement for the isolation of Rhodococcus strains.

Scientific Research Applications

• Environmental Contaminant Studies : 4-Nitroanisole undergoes reductive transformation to aromatic amines. It's a model compound for studying the formation of azo dimers in anaerobic conditions, which are potentially more toxic than the original nitroaromatic compounds (Kadoya et al., 2018).

• SERS Applications : The adsorption of this compound on silver colloidal nanoparticles was investigated through surface-enhanced Raman spectroscopy (SERS), highlighting its role in changing the electronic structure of molecules (Muniz-Miranda, 2013).

• Molecular Spectroscopy : The rotational spectrum of this compound was studied for molecular structure determination and the exploration of population transfer between rotational states using microwave spectroscopy (Graneek et al., 2017).

• Analytical Chemistry : It's used in simultaneous determination studies with other compounds like 4-nitrophenol and 4-nitrocatechol using phase-sensitive ac polarography (Burgschat & Netter, 1977).

• Photoreactive Studies : Its behavior towards nucleophilic reagents under photo-excited conditions has been explored (Hartsuiker et al., 1971).

• Cytochrome P450 Studies : Identification of the cytochrome P450 isoforms involved in the O-demethylation of this compound in human liver microsomes has been a subject of study, indicating its relevance in metabolic pathway research (Jones et al., 1997).

• Controlled Release Studies : Investigated for its controlled release from poly(lactic acid) nanoparticles, which is significant in drug delivery and controlled release systems (Romero-Cano & Vincent, 2002).

• Catalysis Research : Studied for its controlled nitration over various catalyst systems, highlighting its role in the production of pharmaceuticals and dyes (Adamiak, 2015).

• Ecotoxicology : this compound's ecotoxicological profile has been assessed in studies related to munitions compounds (Dodard et al., 2013).

Mechanism of Action

Target of Action

The primary target of 4-Nitroanisole, also known as 1-Methoxy-4-nitrobenzene, is a three-component cytochrome P450 system identified as 4NA O-demethylase . This system, encoded by pnaABC, initiates the degradation of this compound .

Mode of Action

The cytochrome P450 system interacts with this compound by initiating its degradation through O-demethylation . This process forms 4-nitrophenol (PNP), which then undergoes further degradation .

Biochemical Pathways

The degradation of this compound involves a pathway that starts with O-demethylation to form 4-nitrophenol . This compound then undergoes further degradation involving the formation of 1,2,4-benzenetriol and the release of nitrite .

Pharmacokinetics

this compound is a solid compound with a density of 1.233 g/mL at 25 °C . It is soluble in alcohol, ether, and boiling petroleum ether, but only slightly soluble in cold petroleum ether and insoluble in water . These properties can impact the bioavailability of the compound.

Result of Action

The result of the action of this compound is the formation of 4-nitrophenol and formaldehyde . This is achieved through the O-demethylation process initiated by the cytochrome P450 system .

Biochemical Analysis

Biochemical Properties

4-Nitroanisole plays a significant role in biochemical reactions, particularly in the context of its degradation and transformation by microorganisms. One of the key enzymes involved in the degradation of this compound is cytochrome P450 monooxygenase. This enzyme catalyzes the O-demethylation of this compound to form 4-nitrophenol and formaldehyde . The cytochrome P450 system, specifically the PnaABC complex, has been identified as the primary enzyme responsible for this transformation. The PnaABC complex consists of a phthalate dioxygenase type reductase (PnaA), a cytochrome P450 monooxygenase (PnaB), and an EthD family protein (PnaC) with a function similar to ferredoxins .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. In microbial cells, such as those of Rhodococcus sp. strain JS3073, this compound serves as a carbon and energy source, supporting cell growth and metabolism . The compound influences cell function by inducing the expression of genes involved in its degradation pathway. This includes genes encoding the PnaABC complex, which facilitates the initial O-demethylation step. Additionally, this compound can impact cell signaling pathways and gene expression, leading to adaptive responses that enhance the cell’s ability to metabolize the compound.

Molecular Mechanism

The molecular mechanism of this compound’s action involves its interaction with the cytochrome P450 monooxygenase system. The PnaABC complex initiates the O-demethylation of this compound, resulting in the formation of 4-nitrophenol and formaldehyde . This reaction is crucial for the subsequent degradation of 4-nitrophenol through a pathway that involves the formation of 1,2,4-benzenetriol and the release of nitrite . The PnaABC complex exhibits broad substrate specificity, allowing it to interact with various nitroanisole derivatives. The high identity of PnaAB with self-sufficient P450s of the CYP116B subfamily suggests a conserved mechanism of action among these enzymes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but its degradation can be influenced by factors such as temperature, pH, and the presence of specific microorganisms . Long-term studies have shown that this compound can be effectively degraded by microbial communities, leading to a decrease in its concentration and a corresponding reduction in its impact on cellular function . The stability and degradation of this compound are important considerations for its use in biochemical research and industrial applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular function and overall health. At higher doses, this compound can exhibit toxic effects, including oxidative stress, cellular damage, and disruption of metabolic processes . Studies in animal models have shown that high doses of this compound can lead to adverse effects such as liver toxicity and changes in gene expression . It is important to carefully consider the dosage when using this compound in experimental settings to avoid potential toxic effects.

Metabolic Pathways

This compound is involved in metabolic pathways that include its O-demethylation to 4-nitrophenol by the cytochrome P450 monooxygenase system . The subsequent degradation of 4-nitrophenol involves enzymes that convert it to 1,2,4-benzenetriol and release nitrite . These metabolic pathways are essential for the complete breakdown of this compound and its derivatives, allowing microorganisms to utilize the compound as a carbon and energy source. The involvement of specific enzymes and cofactors in these pathways highlights the complexity of this compound metabolism and its integration into broader biochemical processes.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound can diffuse across cell membranes and interact with transporters and binding proteins that facilitate its movement within the cell . The localization and accumulation of this compound can be influenced by factors such as its chemical properties, the presence of specific transporters, and the cellular environment . Understanding the transport and distribution of this compound is important for elucidating its cellular effects and optimizing its use in biochemical applications.

Subcellular Localization

The subcellular localization of this compound can affect its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, this compound may localize to the endoplasmic reticulum, where it interacts with the cytochrome P450 monooxygenase system for its O-demethylation . The subcellular localization of this compound is a key factor in determining its biochemical properties and its role in cellular processes.

Synthesis routes and methods I

Procedure details

To probe the scope of the photonitration reaction, the nitration of 9,9-dioctylfluorene, anisole and 1,2-dimethoxybenzene by RDX and PETN was investigated. Extended photolysis (5 h) of a mixture of 9,9-dioctylfluorene and either RDX or PETN in 1:1 acetonitrile:THF at either 254, 313, 334, or 356 nm did not generate any observable products and 9,9-dioctylfluorene was recovered in ca. 90% yield. Photolysis of anisole with RDX or PETN yielded only trace amounts of 4-nitroanisole (<1% GC yield) after 4 hours. Photolysis of 1,2-dimethoxybenzene with either RDX or PETN yielded 1,2-dimethoxy-4-nitrobenzene in only ca. 8% yield after 2 hours; moreover this reaction did not proceed cleanly and numerous polar photoproducts were observed. Based on this set of experiments, anilines were selected as candidates for potential indicators. To create fluorogenic indicators based on the facile nitration reaction between aromatic amines and the photofragmentation products of RDX and PETN, 9,9-disubstituted 9,10-dihydroacridines (DHAs) were targeted as chemosensory.

Synthesis routes and methods II

Procedure details

0.80 grams (5 millimoles) of anhydrous sodium p-nitrophenolate and 0.52 grams (5 millimoles) of N-methyl,N-nitrosourea were added to 25 milliliters of 1,2-dimethoxyethane kept dry with molecular sieves and a drying tube. This mixture was maintained at 0° C. for one hour and then elevated to room temperature for six hours while constant stirring was maintained. Solvent was evaporated and the residue treated simultaneously with ether and water. This mixture was shaken and the aqueous layer was removed. The ether layer was washed with potassium hydroxide (0.1 N, 3× 50 milliliters) to remove any unreacted phenol. The ether layer was washed with water (3×50 milliliters) and dried with magnesium sulfate. Filtration afforded a clear solution which was concentrated under diminished pressure to yield 0.70 grams of p-nitroanisole (about 90 percent, melting point 52°-53°. This was shown to be identical with an authentic sample.

Synthesis routes and methods III

Procedure details

A solution of 8.2 g (50 mmole) of 4-tertbutylanisole in 15 ml of ethylene dichloride was placed in a 40 ml two necked round-bottomed flask equipped with a thermometer, a dropping funnel and magnetic stirring bar. The flask was placed in an ice-water bath and the contents were stirred and cooled. When the temperature reached +4° C., 4.72 g (3.32 ml, 52.4 mmol) of 70% nitric acid was added at such a rate that the temperature of the reaction mixture remained below 10° C. The completion of the acid addition took 15 minutes. Then the reaction mixture was stirred for 15 minutes while the flask was still immersed in the ice-water bath. After this time the reaction mixture was allowed to warm-up to 23° C. and left for 3 more hours with stirring to complete the nitration. The stirring was then stopped and the lower (organic) layer was collected. From this solution ethylene dichloride is removed by rotary evaporation at 40° C. under 20 mmHg and an oily residue was subjected to vacuum distillation. A 6" Vigreux column and a pressure of 1 mmHg was applied. These conditions afforded separation of the 4-nitroanisole bp 86° C. from 2-nitro-4-tertbutylanisole bp 102°-105° C. It resulted in the collection of 7.576 g of 99.1% pure 2-nitro-4-tertbutylanisole and 2.116 g of 96.4% pure 4-nitroanisole, mp 54° C. wth a total yield of 72.5% of 2-nitro-4-tertbutylanisole.

Q & A

Q1: What is the molecular formula and weight of 4-Nitroanisole?

A1: The molecular formula of this compound is C7H7NO3, and its molecular weight is 153.13 g/mol.

Q2: What spectroscopic data is available for this compound?

A2: Several spectroscopic techniques have been used to characterize this compound. These include:* UV-Vis Spectroscopy: This technique has been used extensively to investigate the solvatochromic behavior of this compound in various solvents and solvent mixtures, including supercritical fluids. [, , , , , , , ]* Infrared (IR) and Raman Spectroscopy: These techniques provide information about the vibrational modes of this compound and have been used to study its structure and interactions. [] * Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR has been used to characterize the synthesized this compound and its derivatives. [, , ]* Mass Spectrometry (MS): This technique is used to determine the mass-to-charge ratio of ions and has been employed for the identification and quantification of this compound. [, ]

Q3: Does this compound exhibit any unique structural features?

A3: Yes, this compound features both a nitro group (-NO2) and a methoxy group (-OCH3) attached to a benzene ring. This arrangement makes it a "push-pull" chromophore, meaning it exhibits internal charge transfer from the electron-donating methoxy group to the electron-withdrawing nitro group. [] This characteristic contributes to its solvatochromic behavior and reactivity in photochemical reactions. [, ]

Q4: How is this compound metabolized in the liver?

A4: The primary metabolic pathway for this compound in human liver microsomes is O-demethylation to 4-Nitrophenol. [] This reaction is primarily catalyzed by two cytochrome P450 isoforms: CYP2A6, which exhibits a low Km for this compound, and CYP2E1, which displays a high Km. []

Q5: Does this compound interact with other enzymes besides cytochrome P450s?

A5: While cytochrome P450s are the main enzymes involved in this compound O-demethylation, other enzymes may contribute to its metabolism. Research has shown that this compound can be reduced to its corresponding amine by both the cestode Moniezia expansa and the nematode Ascaris lumbricoides var suum. [] This suggests the potential involvement of reductase enzymes in the metabolism of this compound in certain organisms.

Q6: What is the significance of the "element effect" in the nucleophilic aromatic photosubstitution of this compound?

A6: Studies on the photoreactions of this compound and its 2-halo derivatives with nucleophiles like cyanide, hydroxide, and pyridine have revealed an intriguing "element effect." [, ] The relative rates of attack at the halogen-bearing carbon (F/Cl/Br/I) by these nucleophiles are significantly different from those observed in typical aliphatic substitution reactions. This effect, opposite to what is seen in aliphatic systems, suggests a unique mechanism operating in the photosubstitution of this compound, likely involving the formation of a σ-complex within the triplet state. []

Q7: Can you elaborate on the temperature dependence observed in the photochemical reactions of this compound?

A7: Research has demonstrated that the photochemical reactions of this compound can be highly sensitive to temperature. For instance, in the photosubstitution reaction with hydroxide, the regioselectivity of the reaction (nitro group vs. methoxy group substitution) changes significantly with temperature. [, ] This sensitivity highlights the importance of controlling reaction conditions to achieve desired product ratios in photochemical transformations involving this compound.

Q8: Have computational methods been employed to study this compound?

A8: Yes, computational chemistry has played a role in understanding the properties and reactivity of this compound. Key applications include:* Molecular Dynamics Simulations: These simulations have been used to predict partition coefficients, such as 1-octanol-water (log Kow) and air-water (Henry's law constants), for this compound and related nitroaromatic compounds. These simulations provide valuable insights into the behavior of these compounds in different environments. []* Quantum Chemical Calculations: These calculations have been used to investigate the regioselectivity of photochemical reactions of this compound by examining the relative energies of competing transition states or intermediate species. []* DFT Calculations: Density functional theory calculations have been used to study the molecular vibrations of this compound and its derivatives, providing insights into their structural properties and vibrational modes. []

Q9: What is known about the environmental impact of this compound?

A9: this compound has been investigated for its photodegradation behavior when adsorbed onto soil minerals like kaolinite and goethite. [] Understanding its photodegradation pathways and quantum yields in such environments is crucial for assessing its persistence and potential risks to the environment. Additionally, studies using the Microtox™ system with the marine bacterium Vibrio fischeri have been conducted to evaluate the toxicity of this compound and related compounds commonly found as pesticide metabolites in aquatic environments. []